2-(1-(3,5-dimethoxybenzyl)-1H-indol-3-yl)-N-((tetrahydrofuran-2-yl)methyl)acetamide

• IUPAC Name: 2-[1-[(3,5-dimethoxyphenyl)methyl]indol-3-yl]-N-(oxolan-2-ylmethyl)acetamide
• InChI: InChI=1S/C24H28N2O4/c1-28-20-10-17(11-21(13-20)29-2)15-26-16-18(22-7-3-4-8-23(22)26)12-24(27)25-14-19-6-5-9-30-19/h3-4,7-8,10-11,13,16,19H,5-6,9,12,14-15H2,1-2H3,(H,25,27)
• InChI Key: VGNNWKPSRQBERC-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1)CN2C=C(C3=CC=CC=C32)CC(=O)NCC4CCCO4)OC
• Molecular Formula: C24H28N2O4
• Molecular Weight: 408.5 g/mol
• CAS No.: 921898-48-8

Description

2-(1-(3,5-dimethoxybenzyl)-1H-indol-3-yl)-N-((tetrahydrofuran-2-yl)methyl)acetamide is a useful research compound. Its molecular formula is C24H28N2O4 and its molecular weight is 408.498. The purity is usually 95%.
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Scientific Research Applications

Synthetic Methodologies and Chemical Properties

• The Claisen—Eschenmoser reaction has been studied for hydroxymethylbenzofurans and -indoles, revealing insights into the synthesis of N,N-dimethylacetamide derivatives. This highlights a pathway for the production of compounds related to the query chemical, indicating its potential use in complex synthetic reactions (Mukhanova et al., 2007).
• Research on p-Methoxy- and 2,4-Dimethoxybenzyl N-Acetylcarbamate Potassium Salts has shown their utility as reagents for N-alkylacetamide synthesis, suggesting a connection to the synthesis pathways of the query compound (Sakai et al., 2022).

Biological Activity and Application

• The synthesis and crystal structure of certain acetamide derivatives have been explored, leading to moderate herbicidal and fungicidal activities. This suggests that similar structures, including the one , could possess useful biological activities (Hu et al., 2016).
• The design and synthesis of an indole acetamide derivative for anti-inflammatory drug application demonstrates the potential pharmacological applications of related compounds, suggesting that the query compound may also exhibit significant biological properties (Al-Ostoot et al., 2020).

Pharmacological Potential

• The synthesis and pharmacological evaluation of (Indol-3-yl)alkylamides, including potent analgesic agents, indicate the therapeutic potential of compounds structurally related to the query molecule. This highlights the possibility of analgesic or other pharmacological applications for the compound (Fouchard et al., 2001).